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Compound of Interest

Compound Name: 5-Hydroxypyrimidine

Cat. No.: B018772

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxypyrimidine, a key heterocyclic organic compound, serves as a versatile building
block in medicinal chemistry and drug development. Its pyrimidine core is a fundamental
component of nucleobases and various therapeutic agents. Understanding its physical and
chemical properties is paramount for its effective utilization in the synthesis of novel bioactive
molecules. This technical guide provides a comprehensive overview of the core
physicochemical characteristics of 5-Hydroxypyrimidine, detailed experimental protocols for
its synthesis, and relevant spectral data for its characterization.

Core Physical and Chemical Properties

The physical and chemical properties of 5-Hydroxypyrimidine are summarized below,
providing essential data for experimental design and computational modeling.

Physical Properties

A compilation of the key physical properties of 5-Hydroxypyrimidine is presented in Table 1.
These values are crucial for determining appropriate solvents, reaction temperatures, and
purification methods.
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Property Value Source
Molecular Formula CaHaN20 [1]
Molecular Weight 96.09 g/mol [2]
Melting Point 212-214 °C [11[2]
Boiling Point 227.2 °C at 760 mmHg [1]
Density 1.293 g/cm3 [1]
LogP 0.18220 [1]
Appearance Light Beige to Beige Solid [2]

Chemical Properties

The chemical behavior of 5-Hydroxypyrimidine, including its acidity, basicity, and tautomeric
forms, is critical for understanding its reactivity.

Property Value Source
Acidic pKa 6.8 [3]
Basic pKa 1.8 [3]

Exists in keto-enol tautomeric
forms.[4][5][6][7]

Tautomerism

Experimental Protocols

Detailed methodologies for the synthesis of 5-Hydroxypyrimidine are essential for its practical
application in research and development.

Synthesis of 5-Hydroxypyrimidine from 5-
Methoxypyrimidine

This protocol outlines a common method for the preparation of 5-Hydroxypyrimidine.[2][8]

Materials:
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5-Methoxypyrimidine

Potassium hydroxide (powdered, 85%)

Methanol

Acetic acid

Acetonitrile

Ethyl acetate

Dichloromethane

Silica gel

Procedure:

A mixture of 5-methoxypyrimidine (2.99 g, 27.2 mmol) and powdered potassium hydroxide
(8.96 g, 136 mmol) in methanol (50 mL) is placed in a sealed tube.

The reaction mixture is heated at 150 °C overnight.

After cooling to room temperature, the mixture is neutralized with acetic acid.

The neutralized mixture is concentrated under reduced pressure.

The resulting residue is ground with hot acetonitrile (2 x 100 mL).

The acetonitrile extracts are combined and concentrated under reduced pressure to yield an
off-white solid.

This solid is then ground with hot ethyl acetate (100 mL), and the extract is concentrated to
give a more purified solid.

Final purification is achieved by flash chromatography on silica gel using a 9:1
dichloromethane/methanol mobile phase to afford 5-hydroxypyrimidine as an off-white
solid.
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Synthesis of 5-Hydroxypyrimidine via Hydrogenolysis

An alternative route involves the deprotection of a benzylated precursor.[8]
Materials:

e 5-[(Phenylmethyl)oxy]pyrimidine

o Palladium on activated carbon (10% Pd/C)

e Methanol

Procedure:

To a solution of 5-[(phenylmethyl)oxy]pyrimidine (2.43 g, 13.0 mmol) in methanol (20 mL),
add 10% Pd/C.

The reaction mixture is stirred at room temperature under a hydrogen atmosphere over the
weekend.

The mixture is then filtered to remove the catalyst.

The filtrate is concentrated under reduced pressure to yield the product.

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of 5-
Hydroxypyrimidine.

'H NMR Spectroscopy

The proton NMR spectrum provides information on the chemical environment of the hydrogen
atoms in the molecule.
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Chemical
Solvent Shift (3) Multiplicity Integration Assignment  Source
pPpm
DMSO-ds 10.45 br s 1H -OH [2][8]
8.67 s 1H H-2 [21[8]
8.34 s 2H H-4, H-6 [2][8]

13C NMR Spectroscopy

Carbon NMR provides insight into the carbon framework of the molecule. Data for the 5-
hydroxy-pyrimidine anion is available.[9]

Mandatory Visualizations
Experimental Workflow for the Synthesis of 5-
Hydroxypyrimidine

The following diagram illustrates the key steps in the synthesis of 5-Hydroxypyrimidine from
5-methoxypyrimidine.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Hydroxypyrimidine.

Conclusion

This technical guide provides a detailed summary of the physical and chemical properties,
synthetic methodologies, and spectroscopic data for 5-Hydroxypyrimidine. The information
compiled herein is intended to support researchers and scientists in the fields of medicinal
chemistry and drug development in their efforts to design and synthesize novel compounds
with potential therapeutic applications. The provided experimental protocols and tabulated data
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offer a practical resource for the efficient and effective use of 5-Hydroxypyrimidine as a key
chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

